Cas no 64559-06-4 (3-Methoxybenzenecarbothioamide)

• Product name: 3-Methoxybenzenecarbothioamide
• CAS No: 64559-06-4
• MF: C₈H₉NOS
• MW: 167.22816
• MDL: MFCD04627361
• CID: 503836
• PubChem ID: 2060838

3-Methoxybenzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,3-methoxy-
• 3-Methoxythiobenzamide
• 3-methoxyBenzenecarbothioamide
• 3-methoxybenzothioamide
• 3-Methoxythiobenzamid
• PD021360
• 3-Methoxybenzenecarbothioamide #
• 3-METHOXYBENZENE-1-CARBOTHIOAMIDE
• 64559-06-4
• SCHEMBL2888543
• 3-methoxythio Benzamide
• DTXSID80366191
• CS-0212978
• MFCD04627361
• A834810
• AKOS000203397
• CHEMBL456569
• 3-Methoxythiobenzamide, 97%
• EN300-07292
• Z56950570
• 3-methoxy-thiobenzamide
• FT-0692206
• AB20844
• AS-44304
• A10493
• DB-073512
• STL220442
• 3-Methoxybenzenecarbothioamide

• MDL： MFCD04627361
• Inchi： InChI=1S/C8H9NOS/c1-10-7-4-2-3-6(5-7)8(9)11/h2-5H,1H3,(H2,9,11)
• InChI Key： LQSZSWBMLMGWPC-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(C(N)=S)=C1

Computed Properties

• Exact Mass: 167.04000
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Melting Point: 98-102 °C
• PSA: 67.34000
• LogP: 2.02970

3-Methoxybenzenecarbothioamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Methoxybenzenecarbothioamide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles